Cas no 2281445-32-5 (3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid)

• Product Name: 3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid
• CAS No: 2281445-32-5
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 6098165
• PubChem ID: 165933331
• Update Time: 2025-06-14

3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2281445-32-5
• 3-[1-(trifluoroacetamido)cyclohexyl]propanoic acid
• EN300-3644473
• 3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid

• Inchi： 1S/C11H16F3NO3/c12-11(13,14)9(18)15-10(7-4-8(16)17)5-2-1-3-6-10/h1-7H2,(H,15,18)(H,16,17)
• InChI Key： FNYALJQMDVSTPL-UHFFFAOYSA-N
• SMILES： FC(C(NC1(CCC(=O)O)CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid

Comprehensive Overview of 3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid (CAS No. 2281445-32-5)

3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid (CAS No. 2281445-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound features a cyclohexyl ring substituted with a trifluoroacetamido group and a propanoic acid side chain, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery and medicinal chemistry, where its trifluoromethyl group enhances metabolic stability and bioavailability.

The growing demand for fluorinated compounds in modern therapeutics has placed 3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid at the forefront of innovation. Fluorination is a key strategy in drug design, as it often improves binding affinity and pharmacokinetic properties. This compound’s trifluoroacetamido moiety aligns with trends in precision medicine and targeted therapies, addressing common search queries like “fluorine in drug development” and “bioactive cyclohexyl derivatives.” Its applications extend to peptide synthesis and enzyme inhibition studies, making it relevant to researchers exploring cancer therapeutics and neurodegenerative disease targets.

From a synthetic perspective, CAS No. 2281445-32-5 is valued for its compatibility with cross-coupling reactions and catalyzed transformations, which are frequently discussed in organic chemistry forums. Its stability under various reaction conditions makes it suitable for high-throughput screening and combinatorial chemistry. Laboratories focusing on fragment-based drug discovery often highlight its utility in constructing molecular scaffolds, a topic trending in AI-driven drug design platforms.

Environmental and regulatory considerations are also critical when discussing 3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid. Unlike some fluorinated compounds, this molecule is designed to minimize ecological impact, aligning with green chemistry principles. Searches for “sustainable fluorochemicals” and “eco-friendly synthetic intermediates” reflect this priority. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to ensure purity, a concern frequently raised in pharmaceutical quality control discussions.

In summary, 3-[1-(Trifluoroacetamido)cyclohexyl]propanoic acid (CAS No. 2281445-32-5) represents a convergence of cutting-edge chemistry and therapeutic innovation. Its structural features cater to both academic research and industrial applications, while its relevance to fluorine chemistry and drug development ensures its prominence in scientific literature. As the demand for specialty chemicals grows, this compound is poised to remain a focal point for advancements in life sciences and material engineering.